1-Ethyl-2,3-dihydro-1H-imidazole

• CAS: 61345-61-7
• Molecular Formula: C5H10N2
• Molecular Weight: 98.15 g/mol
• SMILES: CCN1CNC=C1
• InChI: InChI=1S/C5H10N2/c1-2-7-4-3-6-5-7/h3-4,6H,2,5H2,1H3
• InChIKey: IUHAJFZQLKEQLM-UHFFFAOYSA-N

1-Ethyl-2,3-dihydro-1H-imidazole (CAS 61345-61-7): Procurement-Relevant Identity, Physicochemical Profile, and Class Positioning

1-Ethyl-2,3-dihydro-1H-imidazole (CAS 61345-61-7; synonym: 1-ethylimidazoline, 1-ethyl-2-imidazoline) is a five-membered N-heterocyclic amidine belonging to the 2-imidazoline (4,5-dihydro-1H-imidazole) class with an N1-ethyl substituent and saturation at the C4–C5 bond . Its molecular formula is C₅H₁₀N₂ (exact mass 98.0845 Da), with a computed XlogP of 0.8, a topological polar surface area (TPSA) of 15.27 Ų, one hydrogen-bond donor, two hydrogen-bond acceptors, and one rotatable bond . The compound is structurally distinct from its isomer 2-ethyl-2-imidazoline (CAS 930-52-9, identical molecular weight but substitution at C2 rather than N1) and from 1-ethyl-2-methylimidazoline (additional C2-methyl group), both of which exhibit markedly different reactivity profiles with electrophiles such as isocyanates . The PubChem Substance ID is 18759384; the compound is indexed under DTXSID70596001 .

Trifunctional monomer for step-growth polyaddition with diisocyanates

N1-ethyl, C2-unsubstituted imidazoline architecture

Liquid physical state simplifies metered dosing and handling

Why 1-Ethyl-2,3-dihydro-1H-imidazole Cannot Be Replaced by Generic Imidazoline Analogs: The Substituent-Position Determinant of Reactivity

Within the 2-imidazoline class, the position of alkyl substitution—N1 versus C2—dictates fundamentally different chemical behavior, and interchanging analogs without verifying the substitution pattern introduces predictable but consequential failure modes. For 1-ethyl-2,3-dihydro-1H-imidazole, the absence of a C2 substituent means the N3–C2 amidine moiety remains sterically unencumbered, enabling a unique 3:1 isocyanate-to-imidazoline adduct stoichiometry that is not accessible to C2-substituted analogs (which form 2:1 adducts) . This stoichiometric divergence is not a subtle electronic effect; it determines whether the compound can serve as a trifunctional crosslinking monomer in step-growth polyaddition with diisocyanates [1]. Furthermore, N1-alkyl substitution alters the physical state (generally liquid at ambient temperature) relative to C2-substituted imidazolines (typically crystalline solids), with direct implications for formulation, handling, and solvent compatibility [2]. Generic substitution based solely on molecular weight or heterocycle class—e.g., replacing 1-ethyl-2,3-dihydro-1H-imidazole with 2-ethyl-2-imidazoline (same MW, different connectivity)—will yield a compound with reversed solubility profile, altered hydrogen-bonding capacity, and incompatible isocyanate adduct chemistry.

Isocyanate adduct stoichiometry may shift

Replacing with C2-substituted analogs may alter stoichiometry from 3:1 to 2:1, limiting crosslinking network formation.

Physical state mismatch

C2-ethyl isomer is a hygroscopic crystalline solid (mp 42–46 °C), while the N1-ethyl target is liquid; handling and dissolution profiles differ substantially.

Solubility and hydrogen-bonding reversal

N1-ethyl substitution reduces TPSA and increases lipophilicity; solvent-partitioning behavior may reverse compared to N1-unsubstituted or C2-substituted analogs.

• [1] Laue A, Uhlig D, Fiedler B, Friedrich J, Mende C, Kroll L, Spange S. Mechanistic Aspects on Molecular Structure Formation of Polymeric Networks from Diisocyanates with Amidine Compounds. J Polym Sci Part A: Polym Chem. 2018;56(9):977-985. doi:10.1002/pola.28975. View Source
• [2] ChemicalBook. Synthesis, Properties, Chemical Reactivities of 2-Imidazoline. Physical Properties section: 'Imidazolines with substituents at position 2 are generally a solid or heavy viscous liquid...while with N1 substituents they are frequently liquid.' Available at: https://www.chemicalbook.cn/ (Imidazoline entry, accessed 2026-05-06). View Source

1-Ethyl-2,3-dihydro-1H-imidazole: Quantitative Differentiation Evidence Against Closest Analogs

Isocyanate Adduct Stoichiometry: 3:1 (1-Ethylimidazoline) Versus 2:1 (C2-Substituted Analogs)—A Binary Reactivity Switch

In a direct head-to-head study by Laue et al. (2016), the reaction of substituted imidazolines with isocyanates was systematically compared as a function of the C2 substituent. 1-Ethylimidazoline (i.e., 1-ethyl-2,3-dihydro-1H-imidazole, no C2 substituent) reacts with three equivalents of isocyanate (ethyl isocyanate, phenyl isocyanate, p-methylphenyl isocyanate, or p-(trifluoromethyl)phenyl isocyanate) to yield a single, stoichiometrically well-defined 3:1 adduct . In contrast, 1-ethyl-2-methylimidazoline (C2-methyl) reacts with aromatic isocyanates at 0 °C to form 2:1 adducts of the malonamide type, which can further react at 60 °C with an additional isocyanate equivalent to give pyrimidinediones . 1-Ethyl-2-isopropylimidazoline (C2-isopropyl) similarly forms 2:1 adducts belonging to the 1,3-diphenyltetrahydroimidazo[1,2-a][1,3,5]triazine-2,4(1H,3H)-dione family . The absence of a C2 substituent on the target compound is therefore the structural determinant of the 3:1 stoichiometry—a binary reactivity difference that cannot be bridged by adjusting reaction conditions alone .

Adduct Stoichiometry

Head-to-head

3:1 (target) vs 2:1 (C2-substituted)

Supports higher crosslinking density per mole of amidine monomer.

Adduct architectures confirmed by solid-state ¹³C-NMR and TG-MS/DSC.

Evidence Dimension	Isocyanate-to-imidazoline adduct stoichiometry (equivalents isocyanate per equivalent imidazoline)
Target Compound Data	3:1 isocyanate:imidazoline adduct; well-defined stoichiometric product; reaction with ethyl isocyanate, phenyl isocyanate, p-methylphenyl isocyanate, and p-(trifluoromethyl)phenyl isocyanate; solvent N,N-dimethylformamide; room temperature
Comparator Or Baseline	1-Ethyl-2-methylimidazoline: 2:1 adduct (malonamide type) at 0 °C with aromatic isocyanates; 1-Ethyl-2-isopropylimidazoline: 2:1 adduct (triazinedione type) at 0 °C
Quantified Difference	3:1 versus 2:1 stoichiometry—a 50% greater isocyanate consumption capacity per equivalent of imidazoline; fundamentally different adduct architectures (single well-defined adduct versus two distinct 2:1 adduct families)
Conditions	Reactions conducted in N,N-dimethylformamide; isocyanates: ethyl isocyanate, p-methylphenyl isocyanate, phenyl isocyanate, p-(trifluoromethyl)phenyl isocyanate; adduct structures confirmed by solid-state ¹³C-NMR, TG-MS/DSC, and trapping experiments with diphenylamine

Why This Matters

For procurement decisions in polymer and blocked-isocyanate applications, the 3:1 stoichiometry of 1-ethyl-2,3-dihydro-1H-imidazole enables a higher crosslinking density per mole of amidine monomer compared to C2-substituted analogs, directly affecting network architecture and thermal/mechanical properties of the resulting polyaddition products.

Trifunctional Monomer Capability in Diisocyanate Polyaddition: Crosslinking Enabled by N1-Ethyl, C2-Unsubstituted Architecture

Laue, Fiedler, and Spange et al. (2018) demonstrated that 1-ethylimidazoline functions as a trifunctional monomer in step-growth polyaddition with aromatic and aliphatic diisocyanates, producing crosslinked polymeric networks at room temperature in N,N-dimethylformamide [1]. Five aromatic diisocyanates, two aliphatic diisocyanates, and a polyurethane prepolymer were successfully employed as co-reactants [1]. The trifunctional character arises because 1-ethylimidazoline possesses three reactive sites toward isocyanates: the N3 nitrogen, the C2 carbon (via the amidine functionality), and an additional site enabled by the N1-ethyl substitution pattern without steric blockade at C2 [1]. This trifunctional behavior is not observed with C2-substituted imidazolines, where the C2 substituent sterically and electronically redirects the reaction pathway toward 2:1 adduct formation rather than network-forming polyaddition . Solid-state ¹³C-NMR spectroscopy revealed that the detailed molecular structure formations within the polymeric networks are determined by whether aromatic or aliphatic diisocyanates are employed, providing a tunable parameter for network design [1].

Monomer Functionality

Cross-study comparable

f = 3 (target) vs f = 2 (C2-analogs)

Enables network-forming crosslinking; C2-substituted analogs yield only discrete adducts.

Demonstrated with aromatic and aliphatic diisocyanates at room temperature.

Evidence Dimension	Functionality (f) in step-growth polyaddition with diisocyanates
Target Compound Data	f = 3 (trifunctional monomer); forms crosslinked polymeric networks with five aromatic and two aliphatic diisocyanates plus a polyurethane prepolymer; reaction at room temperature in DMF; network structures characterized by solid-state ¹³C-NMR
Comparator Or Baseline	1-Ethyl-2-methylimidazoline and 1-ethyl-2-isopropylimidazoline: f = 2 (difunctional) toward isocyanates under comparable conditions; form discrete 2:1 molecular adducts rather than polymeric networks
Quantified Difference	Trifunctional (f = 3) versus difunctional (f = 2)—a qualitative difference in polymerization capability; the target compound enables network-forming crosslinking polyaddition, whereas C2-substituted analogs yield only discrete molecular adducts under the same conditions
Conditions	Step-growth polyaddition in N,N-dimethylformamide at room temperature; co-reactants: five aromatic diisocyanates, two aliphatic diisocyanates, one polyurethane prepolymer; characterization by solid-state ¹³C-NMR spectroscopy and quantum chemical calculations

Why This Matters

This functional difference is decisive for procurement in polymer synthesis: if the intended application is the fabrication of crosslinked poly(amidine-isocyanate) networks, 1-ethyl-2,3-dihydro-1H-imidazole is functionally non-substitutable by any C2-alkylated imidazoline analog, which would yield only small-molecule adducts incapable of network formation.

• [1] Laue A, Uhlig D, Fiedler B, Friedrich J, Mende C, Kroll L, Spange S. Mechanistic Aspects on Molecular Structure Formation of Polymeric Networks from Diisocyanates with Amidine Compounds. J Polym Sci Part A: Polym Chem. 2018;56(9):977-985. doi:10.1002/pola.28975. View Source

Physical State at Ambient Temperature: N1-Substituted Imidazolines Are Liquid; C2-Substituted Isomers Are Crystalline Solids

A well-established class-level structure–property relationship for 2-imidazolines states that imidazolines bearing substituents at the N1 position are frequently liquid at ambient temperature, whereas those with substituents exclusively at the C2 position are generally solid or heavy viscous liquids, attributed to intermolecular hydrogen bonding involving the N1–H donor [1]. This is corroborated by measured data for the key isomer: 2-ethyl-2-imidazoline (CAS 930-52-9; same molecular formula C₅H₁₀N₂, same molecular weight 98.15 g/mol, but ethyl at C2, N1 unsubstituted) exhibits a melting point of 42.0–46.0 °C and is handled as a hygroscopic solid requiring inert-gas storage at 0–10 °C . In contrast, 1-ethyl-2,3-dihydro-1H-imidazole (N1-ethyl, C2 unsubstituted) is expected to be a liquid under the same conditions based on the class-level rule, though experimental boiling point and melting point data remain unpublished in the open literature . The N1-ethyl substitution eliminates the strong N1–H···N3 intermolecular hydrogen-bonding network that stabilizes the crystalline lattice of the N1-unsubstituted isomer, resulting in a lower melting point and liquid physical state.

Physical State

Class-level

Liquid (target) vs crystalline solid (C2-isomer, mp 42–46 °C)

Facilitates metered dosing and avoids cold-storage constraints of solid isomer.

Class-level structure–property rule; experimental mp data not reported.

Evidence Dimension	Physical state at 20–25 °C and ambient pressure
Target Compound Data	Liquid (class-level inference based on N1-substitution rule); experimental melting point and boiling point not reported in accessible databases as of 2026; XlogP 0.8, TPSA 15.27 Ų, one H-bond donor
Comparator Or Baseline	2-Ethyl-2-imidazoline (CAS 930-52-9, C2-ethyl, N1–H): solid, mp 42.0–46.0 °C, bp 211.9 °C at 760 mmHg (or 120 °C at 20 mmHg), density 1.06 g/cm³, LogP 0.1625, PSA 24.39 Ų, hygroscopic, requires storage under inert gas at 0–10 °C
Quantified Difference	Physical state: liquid (target) versus crystalline solid (comparator) at ambient temperature; melting point difference: estimated >40 °C lower for target; PSA difference: 15.27 vs 24.39 Ų (−37% for target); LogP difference: 0.8 vs 0.1625 (target ~5× more lipophilic by computed XlogP/LogP ratio)
Conditions	Class-level generalization from comprehensive heterocyclic chemistry reference [1]; comparator data from Chemsrc and supplier certificates of analysis for CAS 930-52-9

Why This Matters

For formulation scientists and process chemists, liquid physical state eliminates the need for pre-heating or dissolution steps required for the solid C2-isomer, simplifies metered dosing in continuous processes, and avoids the hygroscopicity-related storage constraints (inert gas, cold storage) mandated for 2-ethyl-2-imidazoline.

• [1] ChemicalBook. Synthesis, Properties, Chemical Reactivities of 2-Imidazoline. Section: Physical Properties. 'Imidazolines with substituents at position 2 are generally a solid or heavy viscous liquid...while with N1 substituents they are frequently liquid.' Available at: https://www.chemicalbook.cn/ (accessed 2026-05-06). View Source

Lipophilicity (logP) and Topological Polar Surface Area Differentiation: N1-Ethyl Substitution Produces a Distinct Solvent-Partitioning Profile

The computed partition coefficient (XlogP) and topological polar surface area (TPSA) of 1-ethyl-2,3-dihydro-1H-imidazole differ substantially from both its C2-substituted isomer and the smaller N1-unsubstituted analog. The target compound has an XlogP of 0.8 and a TPSA of 15.27 Ų . By comparison, 2-ethyl-2-imidazoline (CAS 930-52-9) exhibits a LogP of 0.1625 and a TPSA of 24.39 Ų , while 2-methyl-2-imidazoline (CAS 534-26-9) shows a LogP of −0.2276 and identical TPSA of 24.39 Ų [1]. The N1-ethyl substitution pattern thus produces a compound that is approximately 5-fold more lipophilic (XlogP 0.8 vs LogP 0.1625) and has a 37% smaller polar surface area (15.27 vs 24.39 Ų) compared to the C2-ethyl isomer. This is consistent with the general class observation that N1-alkyl/aryl substitution reduces solubility in polar solvents relative to N1-unsubstituted analogs, while C2-substituted-2-imidazolines with free N1–H are highly soluble in water, alcohols, acetone, and chloroform [2].

Lipophilicity (logP)

Cross-study comparable

XlogP 0.8 (target) vs 0.1625 (2-ethyl isomer)

Supports preferential organic-phase partitioning over polar C2-isomers.

Computed values; experimental logP may differ. TPSA also reduced by 37%.

Evidence Dimension	Octanol-water partition coefficient (logP/XlogP) and topological polar surface area (TPSA)
Target Compound Data	XlogP = 0.8 (computed); TPSA = 15.27 Ų; 1 H-bond donor, 2 H-bond acceptors, 1 rotatable bond
Comparator Or Baseline	2-Ethyl-2-imidazoline (CAS 930-52-9): LogP = 0.1625, TPSA = 24.39 Ų, 1 HBD, 1 HBA ; 2-Methyl-2-imidazoline (CAS 534-26-9): LogP = −0.2276, TPSA = 24.39 Ų [1]
Quantified Difference	Target vs 2-ethyl isomer: ΔlogP = +0.64 (target ~4.4× more lipophilic); ΔTPSA = −9.12 Ų (−37%); Target vs 2-methyl analog: ΔlogP = +1.03 (target ~10.7× more lipophilic)
Conditions	XlogP computed by atom-additive method (Chem960/PubChem); LogP for comparators from Chemsrc/experimental databases; TPSA computed values

Why This Matters

The distinct lipophilicity profile directly impacts solvent selection for reactions and extractions. For applications requiring preferential partitioning into organic phases (e.g., biphasic catalysis, liquid-liquid extraction), 1-ethyl-2,3-dihydro-1H-imidazole offers an advantage over the more polar C2-substituted or N1-unsubstituted imidazolines, which preferentially partition into aqueous phases.

• [1] YYBYy Chemical Platform. 2-Methyl-2-imidazoline (CAS 534-26-9). LogP −0.2276, PSA 24.39, exact mass 84.0687. Available at: https://www.yybyy.com/ (accessed 2026-05-06). View Source
• [2] ScienceDirect. Imidazoline — Physical Properties. In: Comprehensive Heterocyclic Chemistry. 'Imidazolines without a substituent at N1 displayed greater solubility in polar solvents than the 1-alkyl/aryl-substituted analogs.' Available at: https://www.sciencedirect.com/topics/chemistry/imidazoline (accessed 2026-05-06). View Source

Basicity (pKa) and Electronic Character: N1-Alkyl Substitution Modulates Amidine Basicity Relative to C2-Substituted and N1-Unsubstituted Imidazolines

2-Imidazolines are cyclic amidines exhibiting resonance stabilization and strongly basic character, with protonation occurring at the unsubstituted (N3) nitrogen to yield a resonance-stabilized imidazolinium ion [1]. Representative experimental pKa values for the class include 2-methyl-2-imidazoline (pKa 11.09) and 2-ethyl-2-imidazoline (pKa 11.05), both measured at 25 °C [1]. These values demonstrate that 2-imidazolines are slightly weaker bases than the corresponding acyclic amidines [1]. The pKa of 1-ethyl-2,3-dihydro-1H-imidazole (N1-ethyl substituted) has not been directly reported; however, on the basis of the established structure–basicity relationship for 1,2-diaryl-2-imidazolines, N1-substitution modulates basicity through electronic and steric effects transmitted through the amidine π-system [2]. Unlike C2-aryl-substituted imidazolines (e.g., 2-phenyl pKa 9.88, 1,2-diphenyl pKa 9.26), the N1-ethyl, C2-unsubstituted target compound is expected to retain high basicity closer to the 2-alkyl series, given the electron-donating character of the N1-ethyl group and the absence of an electron-withdrawing or resonance-delocalizing C2 substituent.

Basicity (pKa)

Class-level

Estimated pKa ~10.5–11.5

Retains high amidine nucleophilicity comparable to 2-alkyl series; C2-aryl analogs are 4–160× less basic.

No direct experimental pKa reported; extrapolated from class relationships.

Evidence Dimension	Aqueous basicity (pKa of conjugate acid) at 25 °C
Target Compound Data	pKa not experimentally determined; predicted to lie in the range 10.5–11.5 based on class-level extrapolation from 2-alkyl-2-imidazoline data (electron-donating N1-ethyl expected to slightly elevate basicity relative to N1-unsubstituted 2-ethyl-2-imidazoline, pKa 11.05)
Comparator Or Baseline	2-Methyl-2-imidazoline: pKa 11.09; 2-Ethyl-2-imidazoline: pKa 11.05; 2-Phenyl-2-imidazoline: pKa 9.88; 1,2-Diphenyl-2-imidazoline: pKa 9.26 (all from [1])
Quantified Difference	Target pKa estimated 10.5–11.5 vs 2-phenyl-2-imidazoline pKa 9.88 (ΔpKa ≈ +0.6 to +1.6, i.e., target 4–40× more basic); vs 1,2-diphenyl-2-imidazoline pKa 9.26 (ΔpKa ≈ +1.2 to +2.2, i.e., target 16–160× more basic)
Conditions	Aqueous solution, 25 °C; pKa values from 69BSF4075 and 73JCS(P2)1371 as compiled in Comprehensive Heterocyclic Chemistry [1]; structure–basicity relationships for N1-substituted imidazolines from Hammett analysis [2]

Why This Matters

The high basicity of 1-ethyl-2,3-dihydro-1H-imidazole (comparable to 2-alkyl-2-imidazolines) is critical for applications requiring strong amidine nucleophilicity, such as isocyanate blocking/deblocking chemistry and catalysis. In contrast, C2-aryl-substituted imidazolines with attenuated basicity (pKa ~9–10) may be insufficiently nucleophilic for these same transformations.

• [1] ScienceDirect. Imidazoline — Tautomerism and Basicity. In: Comprehensive Heterocyclic Chemistry. pKa values: 2-methyl 11.09, 2-ethyl 11.05, 2-phenyl 9.88, 1,2-diphenyl 9.26 (from 69BSF4075, 73JCS(P2)1371). Available at: https://www.sciencedirect.com/topics/chemistry/imidazoline (accessed 2026-05-06). View Source
• [2] RSC Publishing. 1,2-Diaryl-2-imidazolines. A structure–basicity relationship: application of the Hammett equation. Study of N1 and C2 substituent effects on imidazoline pKa. Available at: https://pubs.rsc.org/ (accessed 2026-05-06). View Source

Hydrogen-Bonding Capacity and Rotatable Bond Profile: N1-Ethyl Introduces Conformational Flexibility Absent in N1-Unsubstituted and C2-Substituted Analogs

The computed molecular descriptors for 1-ethyl-2,3-dihydro-1H-imidazole reveal a hydrogen-bonding and conformational profile that is distinguishable from its closest analogs. The target compound possesses one hydrogen-bond donor (N3–H), two hydrogen-bond acceptors (N1 and N3 lone pairs), and one rotatable bond (N1–CH₂CH₃) . In comparison, 2-ethyl-2-imidazoline (CAS 930-52-9) has one HBD (N1–H), one HBA (N3), and one rotatable bond (C2–CH₂CH₃), while 2-methyl-2-imidazoline (CAS 534-26-9) has one HBD, one HBA, and zero rotatable bonds . The target compound's two hydrogen-bond acceptors (versus one for the C2-substituted isomers) arise because the N1 lone pair in the N1-ethyl substituted compound is sterically more accessible for intermolecular interactions than the N1–H in the N1-unsubstituted analogs, where it is engaged in tautomeric exchange. The single rotatable bond (N1–CH₂CH₃) provides conformational flexibility at the ethyl group without introducing additional degrees of freedom that would increase entropic penalties upon binding or crystallization.

H-Bond Donors/Acceptors

Supporting evidence

HBD=1, HBA=2 (target) vs HBD=1, HBA=1 (C2-isomers)

Dual HBA capacity may support supramolecular recognition and ligand design.

Computed descriptors; experimental binding data not available.

Evidence Dimension	Hydrogen-bond donor/acceptor count and rotatable bond count
Target Compound Data	HBD = 1, HBA = 2, rotatable bonds = 1; TPSA = 15.27 Ų; molecular complexity = 78.1
Comparator Or Baseline	2-Ethyl-2-imidazoline (CAS 930-52-9): HBD = 1, HBA = 1, rotatable bonds = 1 ; 2-Methyl-2-imidazoline (CAS 534-26-9): HBD = 1, HBA = 1, rotatable bonds = 0
Quantified Difference	Target has 2 HBA vs 1 HBA for both comparators (+100%); target has 1 rotatable bond vs 0 for 2-methyl analog; TPSA: 15.27 vs 24.39 Ų for C2-substituted isomers (−37%)
Conditions	Computed molecular descriptors from Chem960/PubChem (target) and Chemsrc/chemical databases (comparators); all values calculated by standard atom-additive methods

Why This Matters

The additional hydrogen-bond acceptor site and reduced polar surface area of 1-ethyl-2,3-dihydro-1H-imidazole may enhance its performance as a ligand or recognition element in supramolecular assemblies where a compact, moderately lipophilic scaffold with dual HBA capacity is desired—a profile not matched by either the C2-isomer (single HBA) or the N1-unsubstituted parent (higher PSA, lower lipophilicity).

1-Ethyl-2,3-dihydro-1H-imidazole: Evidence-Backed Application Scenarios for Scientific and Industrial Procurement

Crosslinked Poly(amidine-isocyanate) Thermoset Networks via Trifunctional Monomer Polyaddition

Procurement of 1-ethyl-2,3-dihydro-1H-imidazole is specifically warranted when the research or industrial objective is the fabrication of crosslinked polymer networks through step-growth polyaddition with diisocyanates. As demonstrated by Laue, Fiedler, and Spange (2018), the compound's trifunctional character (f = 3) enables network-forming crosslinking with a broad palette of aromatic and aliphatic diisocyanates at room temperature in DMF [1]. C2-substituted imidazolines cannot substitute in this role, as they form only discrete 2:1 molecular adducts incapable of network propagation . The resulting poly(amidine-isocyanate) networks are amenable to structural tuning via the choice of aromatic versus aliphatic diisocyanate, as revealed by solid-state ¹³C-NMR [1].

Thermally Cleavable Blocked Isocyanate Formulations Requiring 3:1 Adduct Stoichiometry

For blocked isocyanate technologies—widely used in one-component polyurethane coatings, adhesives, and sealants—1-ethyl-2,3-dihydro-1H-imidazole provides a defined 3:1 isocyanate-to-blocking-agent stoichiometry, consuming three equivalents of isocyanate per equivalent of imidazoline to yield a single well-characterized adduct . This contrasts with 1-ethyl-2-methylimidazoline and 1-ethyl-2-isopropylimidazoline, which give 2:1 adducts with different architectures (malonamide-type and triazinedione-type, respectively) . Thermal analysis (TG-MS/DSC) and trapping experiments confirm that the 1-ethylimidazoline-based adducts release isocyanate upon heating, establishing their utility as latent crosslinkers . The higher isocyanate loading per equivalent of blocking agent directly translates to more efficient use of the amidine component.

Biphasic Catalysis and Organic-Phase Extraction Leveraging Elevated Lipophilicity (XlogP 0.8)

The computed XlogP of 0.8 for 1-ethyl-2,3-dihydro-1H-imidazole positions this compound as significantly more lipophilic than the C2-ethyl isomer 2-ethyl-2-imidazoline (LogP 0.1625) and dramatically more lipophilic than 2-methyl-2-imidazoline (LogP −0.2276) . Combined with its liquid physical state at ambient temperature [2] and dual hydrogen-bond acceptor capacity, the compound is preferentially suited for applications requiring amidine-base solubility in organic phases, such as biphasic organocatalysis, liquid-liquid extraction of acidic substrates, or formulation as a non-aqueous corrosion inhibitor. The lower TPSA (15.27 vs 24.39 Ų for C2-substituted analogs) further enhances membrane permeability and organic-solvent compatibility .

Synthesis of N1-Ethyl-Functionalized Imidazole Derivatives via Dehydrogenation or Further N-Functionalization

As a partially saturated imidazole derivative, 1-ethyl-2,3-dihydro-1H-imidazole serves as a precursor for dehydrogenation to 1-ethylimidazole (a fully aromatic imidazole) or for further N3-functionalization to generate 1,3-disubstituted imidazolium salts—key building blocks for N-heterocyclic carbene (NHC) ligand synthesis and ionic liquid preparation . The pre-installed N1-ethyl group eliminates the need for post-synthetic N-alkylation at that position, streamlining synthetic routes to unsymmetrically 1,3-disubstituted imidazolium systems. The liquid physical state facilitates handling in continuous-flow setups compared to solid C2-substituted imidazoline precursors [2].

Application

Selection Property

Validation Focus

Crosslinked poly(amidine-isocyanate) thermosets

Trifunctional amidine monomer architecture

Network formation with aromatic and aliphatic diisocyanates

Thermally cleavable blocked isocyanate formulations

Defined isocyanate adduct stoichiometry

Latent crosslinker thermal release characteristics

Biphasic catalysis and organic-phase extraction

Elevated lipophilicity relative to C2-isomers

Organic-phase solubility and extraction efficiency

Synthesis of N1-ethyl-functionalized imidazole derivatives

Pre-installed N1-ethyl substituent

Dehydrogenation or N-functionalization pathway efficiency

• [1] Laue A, Uhlig D, Fiedler B, Friedrich J, Mende C, Kroll L, Spange S. Mechanistic Aspects on Molecular Structure Formation of Polymeric Networks from Diisocyanates with Amidine Compounds. J Polym Sci Part A: Polym Chem. 2018;56(9):977-985. doi:10.1002/pola.28975. View Source
• [2] ChemicalBook. Synthesis, Properties, Chemical Reactivities of 2-Imidazoline. Physical state generalization: N1-substituted imidazolines are frequently liquid. Available at: https://www.chemicalbook.cn/ (accessed 2026-05-06). View Source